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Compound of Interest

Compound Name: Reactive Black 39

Cat. No.: B12081799

An In-Depth Technical Guide to Reactive Black
39

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and relevant experimental methodologies for the reactive dye, Reactive Black 39 (C.I.
205071). This document is intended for researchers, scientists, and professionals in drug
development who may utilize this compound in their work.

Chemical Structure and Identification

Reactive Black 39 is a double azo dye, characterized by the presence of two azo (-N=N-)
groups, which are responsible for its color. Its structure also incorporates a monochlorotriazine
reactive group, enabling it to form covalent bonds with hydroxyl groups on cellulosic fibers.

Chemical Structure Diagram

Caption: Chemical structure of Reactive Black 39.

Chemical Identification
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Identifier Value

Pentasodium 4-amino-6-[[5-[(4-amino-6-chloro-
1,3,5-triazin-2-yl)amino]-2-

IUPAC Name sulphonatophenyl]azo]-3-[(2,5-
disulphonatophenyl)azo]-5-hydroxynaphthalene-
2,7-disulphonate[1]

CAS Number 68259-02-9[1][2]

C.l. Name Reactive Black 39[2]
C.l. Number 205071[2]

Molecular Formula C25H14CIN10NasO16Ss[2]
Molecular Weight 1021.16 g/mol [2]

C1=CC(=C(C=C1NC2=NC(=NC(=N2)N)CI)N=N
C3=C(C4=C(C(=C(C=C4C=C3S(=0)(=0)
[O-))S(=0)(=0)
[O-])N=NC5=C(C=CC(=C5)S(=0)(=0)
[O-))S(=0)(=0)[O-])N)O)S(=0)(=0)[O-].[Na+].
[Na+].[Nat].[Na+].[Na+][3]

Canonical SMILES

Physicochemical Properties

Reactive Black 39 is a black powder that is soluble in water. Its high solubility is attributed to
the presence of multiple sulfonate groups.

Property Value
Appearance Black Powder
Solubility in Water >300 g/L
Insolubility in Water <0.02%

Fastness Properties
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The fastness properties of a dye refer to its resistance to fading or color change under various
conditions. The following data is based on ISO standard test methods on cotton fabric.

Fastness Property Test Method Rating (Grade)
Light Fastness ISO 105 B02 6-7
Wash Fastness (Staining) ISO 105 C06 4-5
Wash Fastness (Change in
ISO 105 C06 5
Color)
Perspiration Fastness (Acidic,
o ISO 105 E04 4-5
Staining)
Perspiration Fastness (Acidic,
_ ISO 105 E04 5
Change in Color)
Perspiration Fastness
) o ISO 105 EO4 4-5
(Alkaline, Staining)
Perspiration Fastness
_ _ ISO 105 E04 5
(Alkaline, Change in Color)
Rubbing Fastness (Dry) ISO 105 X12 4
Rubbing Fastness (Wet) ISO 105 X12 3

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of reactive dyes are often
proprietary. However, based on established chemical principles and general laboratory
procedures, the following methodologies can be outlined.

Synthesis of Reactive Black 39

The synthesis of Reactive Black 39 is a multi-step process involving diazotization, coupling,
condensation, and ammoniation.[2] A detailed, publicly available, step-by-step protocol with
specific quantities and reaction conditions is not readily found in the surveyed literature. The
general synthetic pathway is as follows:
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Caption: General synthesis pathway for Reactive Black 39.

» Diazotization: 2,4-Diaminobenzenesulfonic acid and 2-Aminobenzene-1,4-disulfonic acid are
treated with a source of nitrous acid (e.g., sodium nitrite in an acidic medium) to form their
respective diazonium salts. This reaction is typically carried out at low temperatures (0-5 °C)
to ensure the stability of the diazonium salts.

o Coupling: The diazonium salts are then reacted with 4-Amino-5-hydroxynaphthalene-2,7-
disulfonic acid (H-acid) under both alkaline and acidic conditions to form the double azo

chromophore.

o Condensation: The resulting intermediate is then condensed with 2,4,6-Trichloro-1,3,5-
triazine (cyanuric chloride). This step introduces the reactive triazine ring.

o Ammoniation: Finally, one of the remaining chlorine atoms on the triazine ring is substituted
with an amino group by reacting the intermediate with ammonia.

Determination of UV-Visible Absorption Spectrum

The absorption spectrum of Reactive Black 39 can be determined using a UV-Visible
spectrophotometer to identify its maximum absorbance wavelength (Amax). While a specific
spectrum for Reactive Black 39 is not readily available, studies on similar "Reactive Black"
dyes show a Amax in the visible range around 597 nm.

Experimental Workflow:
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(Prepare a dilute solution of Reactive Black 39 in deionized WateD

:

(Calibrate the spectrophotometer with a deionized water blang

:

Gecord the absorbance spectrum from 200-800 nnD

:

Gdentify the wavelength of maximum absorbance (AmaxD

Click to download full resolution via product page
Caption: Workflow for determining the UV-Vis absorption spectrum.

o Solution Preparation: Prepare a stock solution of Reactive Black 39 of a known
concentration in deionized water. From this stock, prepare a series of dilutions to find a
concentration that gives a maximum absorbance between 0.5 and 1.5 AU.

¢ Instrumentation: Use a calibrated double-beam UV-Visible spectrophotometer.

o Measurement: Fill a quartz cuvette with deionized water to serve as a blank and record the
baseline. Replace the blank with the dye solution and record the absorption spectrum over a
wavelength range of approximately 200 to 800 nm.

¢ Analysis: The wavelength at which the highest absorbance is recorded is the Amax.

Determination of Light Fastness (ISO 105 B02)

This method determines the resistance of the color of textiles to the action of an artificial light
source representative of natural daylight.

Experimental Workflow:
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Grepare a dyed fabric sample and a set of blue wool standards (1—89

:

Gartially cover the sample and standards)

:

prose to a xenon arc lamp under specified conditions)

:

(Assess the fading of the sample against the blue wool standards)

Click to download full resolution via product page
Caption: Workflow for determining light fastness.

Sample Preparation: A sample of the textile dyed with Reactive Black 39 is prepared. A set
of blue wool lightfastness standards (rated 1 to 8, where 8 is the highest fastness) is also
used.

Exposure: The dyed sample and the blue wool standards are simultaneously exposed to a
xenon arc lamp, which simulates natural sunlight, under controlled conditions of temperature
and humidity. A portion of both the sample and the standards is covered to provide an
unexposed area for comparison.

Assessment: The exposure is continued until a specified contrast is achieved between the
exposed and unexposed parts of the blue wool standards. The lightfastness of the sample is
then rated by comparing the change in its color to the changes in the blue wool standards.

Determination of Wash Fastnhess (ISO 105 C06)

This test is designed to determine the resistance of the color of textiles to washing.

Experimental Workflow:
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Grepare a composite specimen of the dyed fabric and adjacent undyed fabricg

Ggitate the specimen in a soap solution under specified conditions of time and temperatura

(Rinse and dry the specimerD

G\ssess the color change of the dyed fabric and staining of the adjacent fabrics using grey scales)

Click to download full resolution via product page
Caption: Workflow for determining wash fastness.

e Specimen Preparation: A specimen of the fabric dyed with Reactive Black 39 is stitched
together with specified adjacent undyed fabrics (e.g., cotton, wool).

e Washing Procedure: The composite specimen is agitated in a standardized soap solution in
a wash wheel or similar apparatus for a specified time and at a specific temperature (e.g.,
60°C).

¢ Rinsing and Drying: After washing, the specimen is rinsed thoroughly and dried.

o Assessment: The change in color of the dyed fabric is assessed by comparing the treated
and untreated samples using a grey scale for color change. The degree of staining on the

adjacent undyed fabrics is assessed using a grey scale for staining. The ratings are given on

a scale of 1 to 5, where 5 represents no change or staining.

Applications

Reactive Black 39 is primarily used in the textile industry for dyeing cellulosic fibers such as
cotton and viscose.[4] Its reactive nature ensures high wash fastness, making it suitable for
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apparel and other textile products that require frequent laundering. It is also used in printing
applications.[5] Beyond textiles, its properties may be of interest in other fields of research
where a water-soluble, covalently-binding black chromophore is required. Some literature also
suggests its use as a conditioning agent in wastewater treatment.[3]

Safety and Handling

Reactive Black 39 should be handled with appropriate personal protective equipment,
including gloves, safety glasses, and a lab coat. Inhalation of the powder should be avoided. It
is stable under normal temperatures and pressures. In case of contact with eyes, rinse
immediately with plenty of water and seek medical advice. If swallowed, seek medical advice
immediately. For detailed safety information, refer to the Material Safety Data Sheet (MSDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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